3-(4-cyclohexylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde oxime
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Overview
Description
The compound “3-(4-cyclohexylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde oxime” is a complex organic molecule. It contains a pyrazole ring, which is a type of aromatic heterocycle with two nitrogen atoms. Attached to this pyrazole ring are a phenyl group, a cyclohexylphenyl group, and an aldehyde oxime group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole ring is a five-membered ring with two nitrogen atoms, which contributes to the compound’s aromaticity. The cyclohexylphenyl group is a bulky, non-planar group that could influence the compound’s overall shape and properties .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the compound’s aromaticity could influence its properties .Scientific Research Applications
Organic Synthesis Methodologies
The compound and its derivatives serve as key intermediates in organic synthesis, facilitating the development of novel heterocyclic compounds. For instance, 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehydes, closely related to the target compound, have been utilized in Sonogashira-type cross-coupling reactions to produce 5-alkynyl-1H-pyrazole-4-carbaldehydes. These intermediates are further transformed into various heterocyclic structures, such as 1-phenylpyrazolo[4,3-c]pyridines, through microwave-assisted reactions and regioselective cyclizations, demonstrating the compound's role in synthesizing complex organic molecules (Vilkauskaitė, Šačkus, & Holzer, 2011).
Antimicrobial Activities
Derivatives of the compound have shown promise in antimicrobial applications. Schiff bases of chitosan incorporating heteroaryl pyrazole derivatives, including 1-phenyl-3-(pyridine-3-yl)-1H-pyrazole-4-carbaldehyde, have been synthesized and evaluated for their antimicrobial activities. These compounds exhibit significant biological activity against a range of gram-negative and gram-positive bacteria, as well as fungi, underscoring their potential as novel antimicrobial agents (Hamed et al., 2020).
Development of Fluorescent Dyes
The compound's derivatives have been explored for their fluorescence properties, leading to the development of highly fluorescent dyes. For example, the synthesis of pyrazolylpyrene derivatives has resulted in compounds with bright fluorescence in solution and potential applications in sensing acidic fluorophore environments. This application highlights the compound's contribution to the field of materials science, particularly in the development of fluorescent probes and sensors (Wrona-Piotrowicz, Makal, & Zakrzewski, 2022).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(NE)-N-[[3-(4-cyclohexylphenyl)-1-phenylpyrazol-4-yl]methylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O/c26-23-15-20-16-25(21-9-5-2-6-10-21)24-22(20)19-13-11-18(12-14-19)17-7-3-1-4-8-17/h2,5-6,9-17,26H,1,3-4,7-8H2/b23-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHDWSVQSQBYXJC-HZHRSRAPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)C3=NN(C=C3C=NO)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)C2=CC=C(C=C2)C3=NN(C=C3/C=N/O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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